Ammonium hexachloroiridate(IV)

• IUPAC Name: diazanium;hexachloroiridium(2-)
• InChI: InChI=1S/6ClH.Ir.2H3N/h6*1H;;2*1H3/q;;;;;;+4;;/p-4
• InChI Key: LWNOUTCTZQNGEN-UHFFFAOYSA-J
• Canonical SMILES: [NH4+].[NH4+].Cl[Ir-2](Cl)(Cl)(Cl)(Cl)Cl
• Molecular Formula: Cl6H8IrN2
• DSSTOX Substance ID: DTXSID70937632
• Molecular Weight: 441.0 g/mol
• Physical Description: Dark red powder, slightly soluble in water; [MSDSonline]
• CAS No.: 16940-92-4

Description

Ammonium hexachloroiridate(IV) is an inorganic compound with the formula (NH₄)₂[IrCl₆]. This dark red solid is the ammonium salt of the iridium(IV) complex [IrCl₆]²⁻. It is a commercially important iridium compound and one of the most common complexes of iridium(IV) .

Mechanism of Action

. This dark red solid is the ammonium salt of the iridium(IV) complex . The primary target of this compound is not well-defined in the literature.

Mode of Action

This result is interpreted as the result of antiferromagnetic coupling between Ir centers mediated by Cl—Cl interactions .

Biochemical Pathways

It’s known that the compound plays a key role in the isolation of iridium from ores .

Biochemical Analysis

Biochemical Properties

The biochemical properties of Ammonium hexachloroiridate(IV) are not well-studied. Its electronic structure has attracted much attention. Its magnetic moment is less than that calculated for one electron. This result is interpreted as the result of antiferromagnetic coupling between Ir centers mediated by Cl—Cl interactions .

Molecular Mechanism

It is known that more than half of the spin density resides on chloride, thus the description of the complex as Ir(IV) is an oversimplification .

Temporal Effects in Laboratory Settings

The thermal decomposition of Ammonium hexachloroiridate(IV) in inert and reducing atmospheres has been investigated using quick-EXAFS and temperature-resolved powder X-ray diffraction .

Preparation Methods

Synthetic Routes and Reaction Conditions: Ammonium hexachloroiridate(IV) can be prepared in the laboratory by adding ammonium chloride to an aqueous solution of sodium hexachloroiridate. The resulting salt is poorly soluble, similar to other diammonium hexachlorometallates .

Industrial Production Methods: In industrial settings, the compound is typically synthesized through the reduction of aqueous potassium hexachloroiridate(IV) solutions with sodium tetrahydridoborate in acidic and alkaline media at temperatures ranging from 130 to 180°C. This process results in the formation of fine metallic iridium powder with a characteristic mosaic structure .

Chemical Reactions Analysis

Types of Reactions: Ammonium hexachloroiridate(IV) undergoes various chemical reactions, including thermal decomposition, reduction, and ligand substitution.

Common Reagents and Conditions:

Thermal Decomposition: In inert and reducing atmospheres, the compound decomposes to form metallic iridium particles.

Reduction: The compound can be reduced using hydrogen gas, resulting in the formation of iridium metal, ammonia, and hydrogen chloride.

Major Products Formed:

Thermal Decomposition: Metallic iridium, NH₄Cl, and various intermediate products.

Reduction: Iridium metal, NH₃, and HCl.

Scientific Research Applications

Ammonium hexachloroiridate(IV) has several scientific research applications:

Chemistry: It is used as an intermediate in the isolation of iridium from ores.

Biology and Medicine: The compound’s derivatives have been studied for their potential tumoricidal effects.

Industry: Iridium-based nanomaterials, derived from ammonium hexachloroiridate(IV), are used in various catalytic processes, including oxygen isolation, hydrogenation of unsaturated compounds, and water electrolyzers.

Comparison with Similar Compounds

Ammonium hexachloroiridate(IV) can be compared with other similar compounds, such as:

Ammonium hexachloroplatinate(IV): Similar in structure but contains platinum instead of iridium.

Ammonium hexachlororhodate(III): Contains rhodium and has different chemical properties.

Potassium hexachloroiridate(IV): Similar iridium complex but with potassium instead of ammonium.

Uniqueness: Ammonium hexachloroiridate(IV) is unique due to its specific iridium content and its role as an intermediate in the isolation of iridium from ores. Its thermal decomposition and reduction processes also result in the formation of metallic iridium particles with diverse shapes and sizes .